ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[2,5-dioxo-3-(prop-2-enylamino)pyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C16H18N2O4/c1-3-9-17-13-10-14(19)18(15(13)20)12-7-5-11(6-8-12)16(21)22-4-2/h3,5-8,13,17H,1,4,9-10H2,2H3
• InChI Key: PQRNECZNUOWQBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC=C
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

Ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This chemical compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are of great interest to researchers.

Mechanism of Action

The mechanism of action of ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate are still being studied. However, it has been shown to have potential antitumor and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

The advantages of ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate for lab experiments include its relative ease of synthesis and its potential applications in various fields. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for research on ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. These include further studies on its mechanism of action, its potential applications in the development of new drugs and pharmaceuticals, and its potential toxicity and side effects. Additionally, there is a need for studies on the potential interactions of this compound with other drugs and its effects on various biological systems.
Conclusion:
Ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is a chemical compound with potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are of great interest to researchers. Further studies are needed to fully understand its potential applications and limitations.

Scientific Research Applications

Ethyl 4-[3-(allylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has various potential applications in scientific research. It has been used as a building block for the synthesis of various compounds with potential biological activities. It has also been used in the development of new drugs and pharmaceuticals.